2,2,3,3-Tetrafluorocyclobutanecarboxamide

• IUPAC Name: 2,2,3,3-tetrafluorocyclobutane-1-carboxamide
• InChI: InChI=1S/C5H5F4NO/c6-4(7)1-2(3(10)11)5(4,8)9/h2H,1H2,(H2,10,11)
• InChI Key: ORKSDGZIFSJWKE-UHFFFAOYSA-N
• Canonical SMILES: C1C(C(C1(F)F)(F)F)C(=O)N
• Molecular Formula: C5H5F4NO
• Molecular Weight: 171.09 g/mol

Description

2,2,3,3-Tetrafluorocyclobutanecarboxamide (TFCBC) is a novel cyclic amide compound with a unique structure and properties. It is a white crystalline solid that is highly soluble in water and organic solvents. TFCBC has been studied extensively due to its potential applications in scientific research and its unique structural features.

Scientific Research Applications

2,2,3,3-Tetrafluorocyclobutanecarboxamide has been used in a variety of scientific research applications. It has been used as a model compound to study the mechanism of action of amide-based drugs, as well as to study the physiological and biochemical effects of amide-based drugs. It has also been used as a model compound to study the structure-activity relationships of amide-based drugs.

Mechanism of Action

2,2,3,3-Tetrafluorocyclobutanecarboxamide has been shown to bind to the active sites of enzymes, receptors, and other proteins involved in various biochemical pathways. This binding allows for the inhibition or activation of these proteins, which can lead to changes in the cell’s physiology and biochemistry.
Biochemical and Physiological Effects
2,2,3,3-Tetrafluorocyclobutanecarboxamide has been shown to have a variety of biochemical and physiological effects. In studies involving cells and animal models, 2,2,3,3-Tetrafluorocyclobutanecarboxamide has been shown to have anti-inflammatory, anti-oxidant, anti-tumor, and anti-viral effects. It has also been shown to inhibit the growth of bacteria and fungi, and to reduce the toxicity of certain drugs.

Advantages and Limitations for Lab Experiments

2,2,3,3-Tetrafluorocyclobutanecarboxamide has several advantages for use in laboratory experiments. It is a relatively inexpensive compound and is readily available. It is also highly soluble in water and organic solvents, making it easy to work with in the lab. However, it is not very stable and can decompose under certain conditions.

Future Directions

In the future, 2,2,3,3-Tetrafluorocyclobutanecarboxamide could be used to develop new drugs and treatments for a variety of diseases and conditions. It could also be used to study the structure-activity relationships of amide-based drugs and to develop new methods for synthesizing amide-based drugs. Additionally, it could be used to study the biochemical and physiological effects of amide-based drugs, as well as to study the mechanism of action of amide-based drugs. Finally, it could be used to develop new methods for synthesizing and purifying amide-based drugs, as well as to develop new methods for analyzing and characterizing amide-based drugs.

Synthesis Methods

2,2,3,3-Tetrafluorocyclobutanecarboxamide can be synthesized from the reaction of cyclobutene-1,2-dicarboxylic acid and ammonium fluoride in aqueous solution at room temperature. The reaction yields a white crystalline solid with a melting point of 93°C. The structure of the compound can be confirmed by NMR spectroscopy.